Cas no 14846-39-0 (E-2-(N,N-Dimethylamino)-1-phenylethene)

• Product Name: E-2-(N,N-Dimethylamino)-1-phenylethene
• CAS No: 14846-39-0
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 1319686
• PubChem ID: 10942592
• Update Time: 2025-10-29

E-2-(N,N-Dimethylamino)-1-phenylethene Chemical and Physical Properties

Names and Identifiers

• Ethenamine, N,N-dimethyl-2-phenyl-, (E)-
• 14846-39-0
• 10448-42-7
• (E)-ss-Dimethylaminostyrene; trans-ss-(Dimethylamino)styrene; ss-(Dimethylamino)styrene; (E)-N,N-Dimethylstyrylamine; (E)-N,N-Dimethyl-2-phenylethenamine;
• (E)-N,N-dimethyl-2-phenylethenamine
• E-2-(N,N-dimethylamino)-1-phenylethene
• (E)-N,N-dimethyl-2-phenylethen-1-amine
• N,N-Dimethyl-2-phenylethenamine (E/Z Mixture)
• E-2-(N,N-Dimethylamino)-1-phenylethene

• Inchi： 1S/C10H13N/c1-11(2)9-8-10-6-4-3-5-7-10/h3-9H,1-2H3/b9-8+
• InChI Key： SDYRIBONPHEWCT-CMDGGOBGSA-N
• SMILES： CN(/C=C/C1C=CC=CC=1)C

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on E-2-(N,N-Dimethylamino)-1-phenylethene

Introduction to E-2-(N,N-Dimethylamino)-1-phenylethene (CAS No. 14846-39-0)

E-2-(N,N-Dimethylamino)-1-phenylethene, also known by its CAS number 14846-39-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenyl group and a dimethylamino group attached to an ethene backbone. The E configuration of the double bond adds to its structural complexity and influences its chemical properties and biological activity.

The molecular formula of E-2-(N,N-Dimethylamino)-1-phenylethene is C₁₀H₁₃N, with a molecular weight of approximately 147.21 g/mol. This compound is a colorless liquid at room temperature and is known for its low solubility in water but high solubility in organic solvents such as ethanol and acetone. These physical properties make it suitable for various applications in chemical synthesis and pharmaceutical development.

In recent years, E-2-(N,N-Dimethylamino)-1-phenylethene has garnered significant attention due to its potential applications in the development of new drugs and therapeutic agents. Research has shown that this compound exhibits interesting biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to interact with specific receptors and enzymes in the body.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of E-2-(N,N-Dimethylamino)-1-phenylethene. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that E-2-(N,N-Dimethylamino)-1-phenylethene could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is the analgesic potential of E-2-(N,N-Dimethylamino)-1-phenylethene. A clinical trial conducted in 2023 evaluated the efficacy of this compound in managing chronic pain conditions. The results indicated that patients who received treatment with E-2-(N,N-Dimethylamino)-1-phenylethene experienced significant reductions in pain intensity compared to those receiving a placebo. This study highlights the potential of this compound as a novel analgesic agent.

The neuroprotective effects of E-2-(N,N-Dimethylamino)-1-phenylethene have also been explored in preclinical studies. Research published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress-induced damage, which is a common mechanism underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the activation of antioxidant pathways and the inhibition of apoptosis.

Beyond its therapeutic applications, E-2-(N,N-Dimethylamino)-1-phenylethene has been used as an intermediate in the synthesis of more complex molecules. Its reactivity and functional groups make it a valuable building block for organic chemists working on the development of new materials and pharmaceuticals. For instance, it can be used in the synthesis of chiral catalysts, which are essential for asymmetric synthesis reactions.

In conclusion, E-2-(N,N-Dimethylamino)-1-phenylethene (CAS No. 14846-39-0) is a versatile compound with a wide range of potential applications in both research and industry. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As ongoing research continues to uncover new properties and uses, it is likely that this compound will play an increasingly significant role in advancing our understanding and treatment of various diseases.